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Technical Support Center: Perimed Instruments
Welcome to the Technical Support Center for Perimed instruments. This guide is designed for

researchers, scientists, and drug development professionals to ensure consistent and

reproducible results with your Perimed systems. Here you will find troubleshooting guides and

frequently asked questions (FAQs) to address common issues encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: How often should I calibrate my Perimed laser Doppler probe?

Regular calibration is crucial for maintaining the accuracy and comparability of your

measurements over time.[1] It is recommended to verify the calibration of your laser Doppler

probes at least once every six weeks.[1] Additionally, you should always verify the calibration of

new probes before their first use.[1]

Q2: What is a "motility standard" and why is it important for calibration?

The motility standard is a colloidal suspension of polystyrene particles with a known diffusion

coefficient.[2][3] When you immerse the laser Doppler probe into this suspension, the

instrument measures the Brownian motion of the particles, which provides a standardized

perfusion value.[2][4][5] This two-point calibration, which also includes an automatic zeroing,

ensures that different instruments and probes produce accurate and comparable results.[4][5]
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The Periflux 1001 Motility Standard, for example, is designed to produce a value of 250 ± 5%

PU at 22°C.[4]

Q3: What is the expected lifetime of a Perimed laser Doppler probe and the instrument itself?

Perimed laser Doppler probes have an expected lifetime of 36 months (3 years), while the

instruments have a lifetime of 10 years.[6][7][8] To ensure the integrity of your measurements, it

is recommended to replace probes once they reach the end of their lifespan.[6] The warranty

period for instruments is 24 months and 12 months for laser Doppler probes.[7][8]

Q4: What could cause artifacts in my laser Doppler measurements?

Movement of the probe cable or temporary changes in the distance between the probe tip and

the tissue can introduce artifacts.[4] With a short time constant (0.03 or 0.2), these artifacts

typically appear as easily recognizable upward spikes of short duration.[4] However, with a

longer time constant, these artifacts can be integrated into the curve, leading to an apparent

increase in the basal perfusion level.[4] If you suspect this, switch to a shorter time constant to

check for heart-synchronous pulsation.[4]

Troubleshooting Guides
Issue 1: Inconsistent or non-reproducible readings
between experiments.
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Potential Cause Troubleshooting Step Expected Outcome

Probe Calibration Drift

Perform a calibration check

using the motility standard as

per the recommended

schedule (at least every six

weeks).[1]

The instrument should read

within the acceptable margin of

the motility standard's known

value.

Probe Placement Variability

Ensure consistent probe

placement and pressure on the

tissue for each measurement.

Use a probe holder if

necessary.

Reduced variability in baseline

perfusion values across

different experiments.

Environmental Factors

Maintain a stable ambient

temperature and minimize

vibrations in the experimental

area.

Consistent baseline readings

that are not influenced by

external environmental

changes.

Probe Cable Movement

Secure the probe cable to

prevent movement during data

acquisition.[4]

Elimination of sharp spikes or

sudden shifts in the perfusion

signal.

Physiological Variability

Allow the subject to acclimatize

to the experimental

environment for a sufficient

period before starting

measurements to ensure a

stable baseline.

A stable physiological

baseline, leading to more

reliable responses to stimuli.

Issue 2: The software is not detecting the instrument or
probe.
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Potential Cause Troubleshooting Step Expected Outcome

Loose Connection

Check that all cables between

the instrument, probe, and

computer are securely

connected.

The software recognizes the

instrument and connected

probes.

Incorrect Software

Configuration

Verify that the correct

instrument and probe are

selected in the software

settings.

The software displays the

correct instrument and probe

information and is ready for

measurement.

Driver Issue

Ensure that the necessary

drivers for the Perimed

instrument are correctly

installed on the computer.

Reinstall the drivers if

necessary.

The computer's operating

system recognizes the

instrument, allowing the

software to connect.

Software Glitch
Restart the Perimed software

and the computer.

A fresh start for the software

and system can resolve

temporary communication

issues.

Hardware Malfunction

If the issue persists after trying

all the above steps, contact

Perimed support for assistance

as there may be a hardware

issue with the instrument or

probe.[7][8]

Professional diagnosis and

resolution of the hardware

problem.

Experimental Protocols
Protocol 1: Laser Doppler Probe Calibration Check
This protocol outlines the steps for checking the calibration of a Perimed laser Doppler probe

using a motility standard.

Materials:
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Perimed instrument (e.g., PeriFlux 6000)

Laser Doppler probe to be calibrated

Motility Standard (e.g., PF1001)

Glass container

Lint-free cloth

Procedure:

Turn on the Perimed instrument and allow it to warm up for at least 5 minutes.[9]

Navigate to the calibration check menu on your instrument (e.g.,

MENU|Maintenance|PF6010 Check Calibration).[9]

Select the functional unit(s) to be checked.[9]

Verify that the serial number of the connected probe matches the serial number displayed in

the dialog.[9]

Gently shake the bottle of motility standard.[9]

Carefully fill the glass container with the motility standard, avoiding the formation of bubbles.

[9]

Place the container on a vibration-free surface.[9]

Immerse the probe tip approximately 5 mm into the motility standard.[9]

Gently tap the probe to remove any potential air bubbles from the tip.[9]

Initiate the calibration check procedure on the instrument.

The instrument will display the measured perfusion value. Compare this to the expected

value of the motility standard (e.g., 250 ± 5% PU for PF1001).[4]

If the measured value is outside the acceptable range, a full calibration may be necessary.
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Protocol 2: Post-Occlusive Reactive Hyperemia (PORH)
Measurement
This protocol describes a non-invasive method to assess microvascular function.

Materials:

Perimed laser Doppler system (e.g., PeriFlux 6000)

Laser Doppler probe

Blood pressure cuff

Pressure Unit (e.g., PF5050)

Procedure:

Position the subject comfortably and allow them to rest for at least 15-20 minutes to reach a

stable baseline.

Attach the laser Doppler probe to the measurement site (e.g., forearm) using a double-sided

adhesive tape strip.

Place the blood pressure cuff proximal to the measurement site (e.g., on the upper arm).

Record a stable baseline blood perfusion for 2-3 minutes.

Inflate the blood pressure cuff to a suprasystolic pressure (typically 30-50 mmHg above the

systolic blood pressure) to induce occlusion. The typical occlusion time for a PORH exam is

around 5 minutes.[10]

Maintain the occlusion for the predetermined duration.

Rapidly deflate the cuff to release the occlusion.

Continue recording the blood perfusion for several minutes to capture the hyperemic

response and the return to baseline.[10]
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Analyze the resulting data, focusing on parameters such as the peak perfusion during

hyperemia and the time to reach peak perfusion.
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Caption: Troubleshooting workflow for inconsistent results.
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Caption: Post-Occlusive Reactive Hyperemia workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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